Cas no 704911-47-7 (Methyl 5-bromo-4h-1,2,4triazole-3-carboxylate)

• Product Name: Methyl 5-bromo-4h-1,2,4triazole-3-carboxylate
• CAS No: 704911-47-7
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD20230538
• CID: 562406
• PubChem ID: 12152084
• Update Time: 2025-04-19

Methyl 5-bromo-4h-1,2,4triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4H-[1,2,4]triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-bromo-, methyl ester
• Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate
• methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate(SALTDATA: FREE)
• Methyl 5-bromo-1H-1,2,4-triazole-3-carboxylate
• Methyl 5-bromo-4H-1,2,4-triazole-3-carboxylate
• METHYL 5-BROMO-1,2,4-TRIAZOLE-3-CARBOXYLATE
• GRIBRWPXKUMRDX-UHFFFAOYSA-N
• 1H-1,2,4-TRIAZOLE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
• PubChem24231
• ZX-A
• BB 0262036
• AKOS015919874
• SCHEMBL3479027
• SY022391
• CS-W019321
• AKOS025211685
• MFCD20230538
• DTXSID00478669
• GS-4146
• FT-0683639
• J-522456
• 704911-47-7
• Methyl 5-bromo-1H-1 pound not2 pound not4-triazole-3-carboxylate
• MFCD13188574
• EN300-137427
• AM20100665
• SCHEMBL23063364
• A866604
• SCHEMBL13941182
• MB13542
• AKOS005173911
• STK934311
• BBL011210
• DA-03408
• ALBB-012820
• Methyl 5-bromo-4h-1,2,4triazole-3-carboxylate

• MDL： MFCD20230538
• Inchi： 1S/C4H4BrN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
• InChI Key： GRIBRWPXKUMRDX-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 204.94900
• Monoisotopic Mass: 204.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 67.87000
• LogP: 0.35380
• Vapor Pressure: No data available

Methyl 5-bromo-4h-1,2,4triazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (100%) H315 (50%) H319 (50%)
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C